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Compound of Interest

Compound Name: 1-(4-Aminoindolin-1-yl)ethanone

Cat. No.: B174400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(4-Aminoindolin-1-yl)ethanone is an indoline derivative of significant interest in medicinal

chemistry and drug discovery. The indoline scaffold is a core structural motif in a multitude of

biologically active compounds. This technical guide provides a summary of the key molecular

properties of 1-(4-Aminoindolin-1-yl)ethanone, a representative synthetic protocol, and a

conceptual workflow for its synthesis and characterization.

Core Molecular Data
The fundamental molecular properties of 1-(4-Aminoindolin-1-yl)ethanone are summarized in

the table below.
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Property Value Reference

Molecular Weight 176.22 g/mol [1][2]

Molecular Formula C₁₀H₁₂N₂O [1][2]

CAS Number 17274-64-5 [1][2]

Synonym
1-(4-Amino-2,3-dihydro-1H-

indol-1-yl)ethanone

Storage Conditions

Room temperature, inert

atmosphere, protected from

light

[2]

Potential Applications in Drug Discovery
While specific biological activities for 1-(4-Aminoindolin-1-yl)ethanone are not extensively

documented in publicly available literature, indole and indoline derivatives are pivotal in the

development of therapeutics. They are known to be key intermediates in the synthesis of

compounds targeting a range of diseases. For instance, derivatives of 1-(1H-indol-1-

yl)ethanone have been investigated as potent and selective inhibitors of the CBP/EP300

bromodomain, which are epigenetic targets in the treatment of castration-resistant prostate

cancer. The structural motifs present in 1-(4-Aminoindolin-1-yl)ethanone make it a valuable

building block for creating libraries of compounds for screening against various therapeutic

targets, including kinases and other enzymes implicated in cancer and inflammatory diseases.

Experimental Protocol: Synthesis of 1-(4-
Aminoindolin-1-yl)ethanone
The following is a representative experimental protocol for the acylation of an aminoindoline.

This protocol is based on general chemical principles and may require optimization for specific

laboratory conditions and scales.

Objective: To synthesize 1-(4-Aminoindolin-1-yl)ethanone via N-acetylation of 4-

aminoindoline.

Materials:
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4-Aminoindoline

Acetic anhydride

Pyridine or triethylamine (as a base)

Dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer

Thin Layer Chromatography (TLC) apparatus

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-aminoindoline in anhydrous

dichloromethane. Place the flask in an ice bath to cool the solution to 0°C.

Addition of Base: Add an appropriate amount of a non-nucleophilic base, such as pyridine or

triethylamine, to the solution.

Acetylation: While stirring, slowly add acetic anhydride dropwise to the cooled solution.

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC). The reaction is typically complete within a few hours.

Work-up: Once the reaction is complete, quench the reaction by slowly adding a saturated

aqueous solution of sodium bicarbonate to neutralize any excess acetic anhydride and acid

byproducts.
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Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with

dichloromethane. Combine the organic layers.

Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous

magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced

pressure to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 1-(4-
Aminoindolin-1-yl)ethanone.

Characterization: Confirm the identity and purity of the final product using techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-

Performance Liquid Chromatography (HPLC).

Synthesis and Characterization Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of 1-
(4-Aminoindolin-1-yl)ethanone.
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Caption: A logical workflow for the synthesis and characterization of 1-(4-Aminoindolin-1-
yl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b174400?utm_src=pdf-body
https://www.benchchem.com/product/b174400?utm_src=pdf-body
https://www.benchchem.com/product/b174400?utm_src=pdf-body
https://www.benchchem.com/product/b174400?utm_src=pdf-body
https://www.benchchem.com/product/b174400?utm_src=pdf-body-img
https://www.benchchem.com/product/b174400?utm_src=pdf-body
https://www.benchchem.com/product/b174400?utm_src=pdf-body
https://www.benchchem.com/product/b174400?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Synthonix, Inc > 17274-64-5 | 1-(4-Aminoindolin-1-yl)ethanone [synthonix.com]

2. 17274-64-5|1-(4-Aminoindolin-1-yl)ethanone|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Technical Guide: 1-(4-Aminoindolin-1-yl)ethanone].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174400#1-4-aminoindolin-1-yl-ethanone-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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